Tetrabenzoporphyrins: synthetic developments and applications

Chemical Society Reviews Pub Date: 2013-01-30 DOI: 10.1039/C3CS35500D

Abstract

Tetrabenzoporphyrins have attracted considerable worldwide attention over the last few decades. Since the discovery of these pigments, chemists, biologists, medical professionals and material scientists have devoted pronounced efforts in order to develop synthetic methods and discover useful applications for these compounds. Nowadays, tetrabenzoporphyrins occupy a prominent position in porphyrin chemistry, and this review is intended to cover the main synthetic methods and applications of these compounds.

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